5-[4-(diethylamino)benzylidene]-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-5-[[4-(diethylamino)phenyl]methylidene]-1-methyl-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C21H23N3OS/c1-4-23(5-2)17-13-11-16(12-14-17)15-19-20(25)24(21(26)22(19)3)18-9-7-6-8-10-18/h6-15H,4-5H2,1-3H3/b19-15-
• InChI Key: GTSMAEYGRDFLDK-CYVLTUHYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C2C(=O)N(C(=S)N2C)C3=CC=CC=C3
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C\2/C(=O)N(C(=S)N2C)C3=CC=CC=C3
• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol

Description

The compound “5-[4-(diethylamino)benzylidene]-1-methyl-3-phenyl-2-thioxo-4-imidazolidinone” is also known as 5-[4-(Diethylamino)benzylidene]rhodanine. It has a molecular formula of C14H16N2OS2 and a molecular weight of 292.42. The compound appears as a red to dark red to dark purple powder or crystal.

Molecular Structure Analysis

The InChI representation of the compound is InChI=1S/C14H16N2OS2/c1-3-16(4-2)11-7-5-10(6-8-11)9-12-13(17)15-14(18)19-12/h5-9H,3-4H2,1-2H3,(H,15,17,18)/b12-9+. This indicates the presence of diethylamino, benzylidene, methyl, phenyl, thioxo, and imidazolidinone functional groups in the molecule.

Physical and Chemical Properties Analysis

The compound is a solid at 20 degrees Celsius. It should be stored under inert gas as it is air sensitive.

Safety and Hazards

The compound is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists.